Cas no 1215596-09-0 (Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate)

• Product name: Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate
• CAS No: 1215596-09-0
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• MDL: MFCD09991837
• CID: 4686510

Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate
• SBB056071
• tert-butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazaperhydroin-3-yl)piperidinecarboxylat e
• Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate

• MDL： MFCD09991837
• Inchi： 1S/C16H28N2O4/c1-15(2,3)22-13(19)17-8-6-12(7-9-17)18-10-16(4,5)11-21-14(18)20/h12H,6-11H2,1-5H3
• InChI Key： PHKPUBTYSVDHRF-UHFFFAOYSA-N
• SMILES： O1C(N(CC(C)(C)C1)C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Topological Polar Surface Area: 59.1

Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate Security Information

• Storage Condition：(BD497599)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate

Tert-butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate, also known by its CAS number 1215596-09-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which combines a piperidine ring system with a substituted oxazinane moiety and a tert-butyl ester group. The integration of these structural elements contributes to its diverse reactivity and functionality.

The synthesis of Tert-butyl 4-(5,5-dimethyl-2 oxo 1,3 oxazinan 3 yl)piperidine 1 carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically enriched variants of this compound, which are particularly valuable in drug discovery and development.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the oxazinane ring system can serve as a versatile scaffold for the construction of peptide mimetics and other biologically relevant compounds. For instance, studies published in Journal of Medicinal Chemistry highlight the potential of this compound as a precursor for developing inhibitors targeting key enzymes involved in neurodegenerative diseases.

The tert-butyl ester group attached to the piperidine ring not only enhances the compound's stability but also facilitates further functionalization. This feature makes it an attractive candidate for use in click chemistry and other modular assembly strategies. Moreover, the dimethyl substitution on the oxazinane ring imparts steric bulk, which can influence the compound's pharmacokinetic properties and bioavailability.

Recent computational studies have provided deeper insights into the electronic properties and conformational flexibility of Tert-butyl 4-(5,5-dimethyl -2 oxo -1,3 oxazinan -3 yl)piperidine -1 carboxylate. These findings have been instrumental in guiding the design of more efficient synthetic routes and optimizing its performance in biological assays.

In conclusion, Tert-butyl 4-(5,5-dimethyl -2 oxo -1,3 oxazinan -3 yl)piperidine -1 carboxylate (CAS No: 1215596 -09 -0) represents a valuable addition to the arsenal of advanced chemical building blocks. Its unique structure and versatile functional groups make it a compelling candidate for exploring new frontiers in drug discovery and materials science.